Cas no 1257855-07-4 (tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate
• CAS No: 1257855-07-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD13194715
• CID: 821556
• PubChem ID: 44182329
• Update Time: 2025-11-02

tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate
• (R)-4-Boc-3-(2-hydroxyethyl)morpholine
• (R)-N-Boc-3-(2-hydroxyethyl)morpholine
• tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate
• DB-023304
• MFCD13194715
• AS-40690
• SCHEMBL11995203
• CS-0048586
• AKOS022177114
• (3R)-4-Boc-3-(2-hydroxyethyl)morpholine
• 4-Morpholinecarboxylic acid, 3-(2-hydroxyethyl)-, 1,1-dimethylethyl ester, (3R)-
• 1257855-07-4
• (R)-tert-Butyl3-(2-hydroxyethyl)morpholine-4-carboxylate

• MDL： MFCD13194715
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-7-15-8-9(12)4-6-13/h9,13H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： ISQYKHGGGYDEKA-SECBINFHSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](CCO)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 336 ºC
• Flash Point: 157 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate

Comprehensive Guide to tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 1257855-07-4)

tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 1257855-07-4) is a chiral morpholine derivative widely used in pharmaceutical synthesis and organic chemistry research. This compound features a tert-butyl ester group and a hydroxyethyl side chain, making it a versatile intermediate for drug development. Its unique structure contributes to its applications in asymmetric synthesis and medicinal chemistry.

The compound's morpholine-4-carboxylate core is particularly valuable in the design of bioactive molecules. Researchers often utilize tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate as a building block for protease inhibitors, kinase modulators, and other therapeutic agents. The (3R) stereochemistry ensures high enantioselectivity in synthetic pathways, which is crucial for developing drugs with reduced side effects.

Recent trends in pharmaceutical research highlight the growing demand for chiral intermediates like tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate. With the rise of personalized medicine and targeted therapies, compounds with defined stereochemistry are becoming increasingly important. This aligns with frequent search queries such as "chiral building blocks for drug discovery" and "morpholine derivatives in medicinal chemistry."

From a synthetic chemistry perspective, tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate offers excellent solubility in common organic solvents, facilitating its use in various reaction conditions. The tert-butyl protecting group can be easily removed under mild acidic conditions, making it ideal for multi-step syntheses. These properties answer common technical questions like "how to deprotect tert-butyl esters" and "handling hydroxyethyl morpholine derivatives."

The compound's stability under normal laboratory conditions makes it a preferred choice for pharmaceutical manufacturers. Unlike some sensitive intermediates, tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate maintains its integrity during storage and transportation. This addresses practical concerns often searched by chemists, such as "stable morpholine derivatives for long-term storage."

In the context of green chemistry initiatives, tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate represents an efficient intermediate that can reduce synthetic steps in drug production. Its use can minimize waste generation and improve atom economy, topics frequently discussed in modern chemistry forums and publications.

The global market for chiral compounds like tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate continues to expand, driven by the pharmaceutical industry's need for enantiomerically pure substances. Market analysis reports often highlight the growing segment of morpholine-based intermediates, with particular emphasis on their role in developing innovative therapies.

Quality control of tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate typically involves HPLC analysis to ensure high enantiomeric purity. This responds to common quality-related searches such as "analytical methods for chiral morpholine derivatives" and "specifications for pharmaceutical intermediates." The compound generally appears as a colorless to pale yellow liquid with characteristic purity ≥98% by HPLC.

Safety considerations for handling tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended, addressing frequently asked questions about safe handling of chemical intermediates.

Future research directions for tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate may explore its potential in novel drug delivery systems and bioconjugation chemistry. The compound's hydroxyethyl functionality offers opportunities for further derivatization, making it relevant to cutting-edge research in drug development.

For researchers sourcing tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate, it's essential to verify the supplier's quality certifications and analytical data. This compound is typically available from specialized chemical suppliers who can provide detailed technical specifications and regulatory documentation.

The synthesis of tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate involves stereoselective methods that preserve the (3R) configuration. Process chemists often search for optimized synthetic routes to this compound, reflecting the industry's focus on efficient production methods for chiral intermediates.

In summary, tert-butyl (3R)-3-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 1257855-07-4) represents a valuable chiral building block with diverse applications in pharmaceutical research and development. Its combination of structural features and synthetic versatility makes it an important compound in modern medicinal chemistry.